Cas no 31915-26-1 (2-Fluorobenzoylacetonitrile)
2-Fluorobenzoylacetonitrile structure
Product Name:2-Fluorobenzoylacetonitrile
CAS No:31915-26-1
MF:C9H6FNO
MW:163.148445606232
MDL:MFCD02260800
CID:53819
PubChem ID:4962749
Update Time:2025-08-03
2-Fluorobenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluorobenzoylacetonitrile
- 3-(2-Fluorophenyl)-3-oxopropionitrile
- 2-FLUOROBENZENE-1,3-DIACETONITRILE
- 3-(2-Fluorophenyl)-3-oxopropanenitrile
- (o-Fluorbenzoyl)-acetonitril
- 2-Fluor-benzoylacetonitril
- 3-(2-Fluorophenyl)-3-oxo-propionitrile
- o-fluorobenzoylacetonitrile
- o-fluorophenacylcyanide
- Benzenepropanenitrile, 2-fluoro-beta-oxo-
- SCHEMBL138307
- CHEMBL3251048
- A5751
- 2'-Fluorobenzoylacetonitrile
- Z94602261
- BL006348
- WNDLOBWBYQHDQY-UHFFFAOYSA-N
- 3-(2-Fluoro-phenyl)-3-oxo-propionitrile
- DTXSID90407160
- AM906
- AKOS000282351
- 2-Fluorobenzoyl acetonitrile
- 31915-26-1
- FT-0604214
- MFCD02260800
- J-510512
- CS-0207380
- CB-0738
- EN300-13961
-
- MDL： MFCD02260800
- Inchi： 1S/C9H6FNO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2
- InChI Key： WNDLOBWBYQHDQY-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C(CC#N)=O
Computed Properties
- Exact Mass: 163.04300
- Monoisotopic Mass: 163.043341977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Melting Point: 60-62
- PSA: 40.86000
- LogP: 1.92208
2-Fluorobenzoylacetonitrile Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-Fluorobenzoylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Fluorobenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114129-10g |
3-(2-Fluorophenyl)-3-oxopropanenitrile |
31915-26-1 | 95% | 10g |
$410.97 | 2023-09-02 | |
| Fluorochem | 033894-1g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 95% | 1g |
￡67.00 | 2022-02-28 | |
| Fluorochem | 033894-5g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 95% | 5g |
￡225.00 | 2022-02-28 | |
| Fluorochem | 033894-10g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 95% | 10g |
￡375.00 | 2022-02-28 | |
| TRC | F588475-250mg |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 250mg |
$190.00 | 2023-05-18 | ||
| TRC | F588475-2.5g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 2.5g |
$1487.00 | 2023-05-18 | ||
| abcr | AB232030-1 g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 1g |
€146.80 | 2022-06-11 | ||
| abcr | AB232030-5 g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 5g |
€305.50 | 2022-06-11 | ||
| abcr | AB232030-10 g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 10g |
€472.50 | 2022-06-11 | ||
| Apollo Scientific | PC9054-1g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 97% | 1g |
£43.00 | 2025-02-22 |
2-Fluorobenzoylacetonitrile Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
31915-26-1 (2-Fluorobenzoylacetonitrile) Related Products
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- 1342216-46-9(3-(4-fluoro-3-Methylphenyl)-3-oxopropanenitrile)
- 267880-87-5(2,3-Difluorobenzoylacetonitrile)
- 71682-95-6(3-(2,4-Difluorophenyl)-3-oxopropanenitrile)
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